![molecular formula C10H7Cl2NO B3371342 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole CAS No. 678165-08-7](/img/structure/B3371342.png)
4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole
Overview
Description
4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole (CMC2C1O) is an organic compound belonging to the oxazole family. It is widely used in research and development, particularly in the field of medicinal chemistry. CMC2C1O is a versatile platform for the synthesis of a wide variety of compounds, including those with potential therapeutic applications. The synthesis of CMC2C1O is relatively simple and inexpensive, making it an attractive choice for laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Reactions
4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole serves as a reactive scaffold for synthetic chemistry, enabling the preparation of a variety of substituted oxazoles. Its chloromethyl group participates in substitution reactions, leading to the formation of 2-alkylamino-, 2-alkylthio-, and 2-alkoxy-(methyl) oxazoles. Such transformations highlight its utility in creating diverse molecular architectures, which can be foundational for further chemical exploration or for the synthesis of compounds with potential biological activity (Patil & Luzzio, 2016).
Coordination Chemistry
The oxazole ring, including derivatives like 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole, finds application in coordination chemistry, particularly as ligands in transition metal complexes. These complexes are of interest for their potential in catalysis, including asymmetric synthesis, where the oxazole-derived ligands can impart chirality to the metal center and influence the outcome of catalytic reactions (Gómez, Muller, & Rocamora, 1999).
Biological Activity Studies
While maintaining focus away from direct drug use and dosage, oxazole derivatives, including those related to 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole, have been investigated for their biological activities. This includes studies into their potential as anticancer and antimicrobial agents, where the oxazole core is often a key structural feature contributing to the activity. Research in this area involves synthesizing oxazole-containing compounds and evaluating their efficacy against various cancer cell lines or microbial species (Katariya, Vennapu, & Shah, 2021).
Optoelectronic and Materials Science
The unique electronic structure of oxazoles, including 4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole, makes them candidates for exploration in materials science, particularly in the development of optoelectronic devices. Their ability to engage in electronic interactions and facilitate charge transfer can be harnessed in designing compounds for use in light-emitting diodes, photovoltaic cells, or as components of electronic materials (Murthy et al., 2013).
properties
IUPAC Name |
4-(chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2NO/c11-5-7-6-14-10(13-7)8-3-1-2-4-9(8)12/h1-4,6H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLLYYQSEGWXQDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=CO2)CCl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chloromethyl)-2-(2-chlorophenyl)-1,3-oxazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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